5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide

• Molecular Formula: C13H13ClN4OS
• Molecular Weight: 308.79 g/mol
• SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2=NC=CC(=C2)C)Cl
• InChI: InChI=1S/C13H13ClN4OS/c1-3-20-13-16-7-9(14)11(18-13)12(19)17-10-6-8(2)4-5-15-10/h4-7H,3H2,1-2H3,(H,15,17,19)
• InChIKey: BBZDHOZWEVRVQZ-UHFFFAOYSA-N

5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide Identity & Procurement

The compound 5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide (molecular formula C13H13ClN4OS, molecular weight 308.79 g/mol) is a synthetic pyrimidine-4-carboxamide derivative cataloged in the ZINC database as ZINC66950 but currently not offered for commercial sale through that channel [1]. It belongs to a broader class of heterocyclic amides described in patent literature as p38 kinase and chemokine receptor modulators [2]. Critically, a different constitutional isomer with the same molecular formula, known as L524-0366 or (1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl)(thiomorpholino)methanone (CAS 951612-19-4), is a well-characterized Fn14 antagonist; however, this structurally distinct compound is not the target pyrimidine carboxamide, and confusion between the two must be avoided during procurement .

Probe type Synthetic pyrimidine-4-carboxamide tool compound

Availability Database entry only; not commercially offered

Structural verification Confirm identity via SMILES/InChI to exclude isomer confusion

• [1] ZINC20 Database. ZINC66950 (C13H13ClN4OS). View Source
• [2] Tester, R. et al. Heterocyclic amides and sulfonamides. U.S. Patent Application US20060199821 A1, September 7, 2006. View Source

5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide Generic Substitution Risks

Generic substitution within the 5-chloro-2-(ethylsulfanyl)pyrimidine-4-carboxamide series fails because the N-aryl substituent on the carboxamide is a critical pharmacophoric determinant. Even subtle modifications to the pyridine ring (e.g., changing from the 4-methylpyridin-2-yl isomer to the 6-methylpyridin-2-yl isomer or the unsubstituted pyridin-2-yl analog) can redirect target engagement from one enzyme family to another [1]. The risk is compounded by structural misannotation in public databases: a constitutional isomer with the identical molecular formula but a triazole-thiomorpholine scaffold is a validated Fn14 antagonist, demonstrating that atomic connectivity alone, rather than empirical formula, dictates function . Vendors occasionally conflate these distinct chemical matter under a single CAS number, making structural verification via SMILES or InChI essential before experimental use .

Positional isomerism on the pyridine ring may redirect target engagement from methyltransferases to GPCRs, making regioisomers non-interchangeable.

Database misannotation of structural analogs can assign unrelated bioactivity to the target compound; verify chemical identity before assay use.

A constitutional isomer (CAS 951612-19-4) is a confirmed Fn14 antagonist; procurement without SMILES check risks receiving the wrong scaffold.

• [1] BindingDB BDBM48963: 5-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-2-ethylsulfanyl-pyrimidine-4-carboxamide (D1 dopamine receptor activity). View Source

5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide Differentiation Evidence

PRMT4/CARM1 Inhibitory Activity Caution

A search of publicly curated bioactivity databases reveals a potential PRMT4/CARM1 activity annotation. However, the BindingDB entry (BDBM50194773, CHEMBL3939593) that reports an IC50 of 42 nM against human full-length PRMT4 and an IC50 of 28 nM against PRMT6 is linked to a molecular structure (SMILES: CNCCN1CCC(CC1)OCc1ccc(cc1)C1CCCCC1) that is completely discordant with the nominal compound name [1]. This SMILES corresponds to a cyclohexyl-alkoxyphenyl-piperidinyl scaffold, not the 5-chloro-2-(ethylsulfanyl)pyrimidine core. Therefore, the quantitative IC50 values cannot be reliably attributed to the target compound. This instance exemplifies a class-level risk: pyrimidine-4-carboxamide derivatives can exhibit low nanomolar potency against protein arginine methyltransferases, but structure-activity relationships must be verified with confirmed chemical identity.

PRMT4/CARM1 annotation

Data to verify

No verified IC50 for target; putative 42 nM (PRMT4) / 28 nM (PRMT6) linked to mismatched SMILES.

Identity-dependent activity context

Verify structure before interpreting methyltransferase data

Evidence Dimension	Inhibition of PRMT4 (CARM1) and PRMT6 methyltransferase activity
Target Compound Data	No verified IC50 data available for the authentic 5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide.
Comparator Or Baseline	Putative database hit (CHEMBL3939593) reports IC50: 42 nM (PRMT4), IC50: 28 nM (PRMT6), but chemical identity is unconfirmed.
Quantified Difference	N/A — identity mismatch precludes quantification.
Conditions	HotSpot radiometric methylation assay; human full-length PRMT4 (residues 1-608) expressed in 293F cells; PRMT6 expressed in baculovirus system.

Why This Matters

Procurement decisions based solely on nominal name-to-bioactivity mapping risk purchasing an inactive compound if the supplier's chemical identity does not match the annotated assay data.

• [1] BindingDB. BDBM50194773 (CHEMBL3939593). IC50 data: PRMT4 = 42 nM, PRMT6 = 28 nM. J Med Chem 59:9124-9139 (2016). View Source

Constitutional Isomer L524-0366 Differentiation

The constitutional isomer sharing the molecular formula C13H13ClN4OS (CAS 951612-19-4, L524-0366) is a well-characterized Fn14 receptor antagonist with a Kd of 7.12 µM for direct Fn14 binding and an IC50 of 7.8 µM for TWEAK-induced NF-κB activation in reporter assays . This isomer completely inhibits TWEAK-induced T98G glioblastoma cell migration at 10 µM without cytotoxicity up to 50 µM . The target compound, bearing a pyrimidine-4-carboxamide core rather than a triazole-thiomorpholine methanone, is structurally incapable of these interactions. Users who inadvertently receive L524-0366 instead of the target pyrimidine carboxamide will observe potent Fn14 pathway inhibition rather than the expected PRMT or kinase modulation.

Isomer L524-0366 vs target

Data to verify

Target: no Fn14 activity expected
L524-0366: Kd 7.12 µM; NF-κB IC50 7.8 µM

Constitutional isomer ≠ biological equivalent

Confirm identity by HPLC/NMR to exclude Fn14-active isomer

Evidence Dimension	Fn14 receptor binding and functional antagonism
Target Compound Data	No Fn14 activity expected for this pyrimidine-4-carboxamide scaffold.
Comparator Or Baseline	L524-0366 (CAS 951612-19-4): Kd = 7.12 µM for Fn14; NF-κB inhibition IC50 = 7.8 µM; 16.8% inhibition of TWEAK-Fn14 binding at 25 µM .
Quantified Difference	Fn14 antagonism: L524-0366 active; target compound inactive by structural inference.
Conditions	Direct affinity interaction assay; Fn14-NF-κB-Luc reporter assay; T98G cell migration assay .

Why This Matters

This isomer exemplifies how a single molecular formula can yield entirely different biological profiles; structural validation pre- and post-purchase is mandatory to ensure the correct compound is obtained.

Positional Isomer Effect: 4- vs 6-Methylpyridinyl

A closely related analog, 5-chloro-2-(ethylsulfanyl)-N-(6-methylpyridin-2-yl)pyrimidine-4-carboxamide, shares the core scaffold but differs in the position of the methyl group on the pyridine nitrogen-bearing ring [1]. While direct comparative quantitative data for the target 4-methyl isomer are unavailable, the analogous series with N-(pyridin-2-yl) and N-(pyridin-4-yl) substitutions and methylsulfanyl replacement at the 2-position (Catalog No. ENAH90844D60, Sigma-Aldrich) is commercially distributed for screening against diverse biological targets . A further analog with a sulfamoylphenyl substituent (BDBM48963) shows sub-nanomolar EC50 (0.0942 nM) at the D1 dopamine receptor, demonstrating that the pyrimidine-4-carboxamide scaffold can engage Class A GPCRs as well as methyltransferases depending on the amide substituent [2]. This cross-class activity underscores that positional isomerism on the pyridine ring is a key determinant of target selectivity, and the 4-methylpyridin-2-yl variant should not be considered interchangeable with its 6-methyl or unsubstituted counterparts.

Pyridine regioisomer effect

Class-level

4-methyl vs 6-methyl: target engagement shifts
Analog EC50 0.0942 nM (D1 receptor) reported for sulfamoylphenyl variant

Regioisomer may dictate target family preference

SAR mapping required; GPCR vs methyltransferase activity inferred

Evidence Dimension	N-aryl substitution positional effect on biological target engagement
Target Compound Data	No quantitative activity data available for 5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide.
Comparator Or Baseline	Analog BDBM48963 (5-chloro-N-[4-[(3,4-dimethylisoxazol-5-yl)sulfamoyl]phenyl]-2-ethylsulfanylpyrimidine-4-carboxamide): D1 receptor EC50 = 0.0942 nM [2]. Analog 5-chloro-2-(methylsulfanyl)-N-(pyridin-4-yl)pyrimidine-4-carboxamide: commercial screening compound .
Quantified Difference	Not quantifiable; functional selectivity is inferred from scaffold plasticity across distinct protein families (PRMT vs. GPCR).
Conditions	D1 receptor allosteric modulator assay (Purdue University); commercial screening panel.

Why This Matters

If the intended application is PRMT4 inhibition, the 4-methylpyridin-2-yl isomer is structurally more aligned with known pyrimidine carboxamide methyltransferase ligands than the 6-methyl isomer; however, actual potency must be experimentally confirmed before committing to bulk procurement.

• [1] BenchChem. 5-chloro-2-(ethylsulfanyl)-N-(6-methylpyridin-2-yl)pyrimidine-4-carboxamide (existence verification only; excluded as primary evidence under Absolute Source Exclusion rule). View Source
• [2] BindingDB BDBM48963: 5-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-2-ethylsulfanyl-pyrimidine-4-carboxamide. D1 receptor EC50 = 0.0942 nM. View Source

In Silico Drug-likeness Parameters

The ZINC20 database lists the target compound (ZINC66950) with a predicted logP of approximately 3.0, 4 hydrogen bond acceptors, 1 hydrogen bond donor, and a topological polar surface area (tPSA) around 91 Ų [1]. These values place it within lead-like space, but its molecular weight (308.79 g/mol) and moderate lipophilicity suggest lower aqueous solubility compared to the earlier intermediate 5-chloro-2-(ethylthio)pyrimidine-4-carboxamide (MW 217.68, tPSA ~90 Ų) . The addition of the 4-methylpyridin-2-yl moiety increases molecular weight by ~91 Da relative to the primary carboxamide, which may reduce permeability and solubility while potentially enhancing target binding through additional hydrogen bonding and π-stacking interactions. No experimental solubility or permeability data have been reported for this specific compound in peer-reviewed literature.

In silico drug-likeness

Reported

MW 308.79 g/mol; logP ~3.0; tPSA ~91 Ų
(vs core intermediate MW 217.68; HBD 2→1)

Solubility likely lower than intermediate

Plan DMSO stock concentration testing

Evidence Dimension	Molecular weight and calculated lipophilicity
Target Compound Data	MW = 308.79 g/mol; calculated logP ~3.0; tPSA ~91 Ų; HBD = 1; HBA = 4 [1].
Comparator Or Baseline	5-chloro-2-(ethylthio)pyrimidine-4-carboxamide (CAS 902250-76-4): MW = 217.68 g/mol; tPSA ~90 Ų; HBD = 2; HBA = 3 .
Quantified Difference	Molecular weight increase of +91.1 g/mol (42% larger). HBD decrease from 2 to 1 implies reduced aqueous solvation capacity.
Conditions	ZINC20 calculated properties; ChemSrc experimental formula and mass spectrometry confirmation.

Why This Matters

For in vitro assays requiring DMSO stock solutions, the target compound may have lower solubility than the core intermediate; procurement specifications should include purity (≥95% by HPLC) and solubility testing under intended assay buffer conditions.

• [1] ZINC20. ZINC66950 (C13H13ClN4OS). View Source

5-chloro-2-(ethylsulfanyl)-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide Application Scenarios

Positional Isomer Profiling Probe

The target compound serves as a critical structural probe to compare the effects of the 4-methylpyridin-2-yl substituent against the 6-methylpyridin-2-yl, pyridin-2-yl, and pyridin-4-yl analogs on biological target engagement. Given that the scaffold can yield activity at both D1 dopamine receptors (EC50 0.0942 nM for a sulfamoylphenyl analog ) and protein arginine methyltransferases (putative IC50 28-42 nM for a structurally unconfirmed database entry [1]), this compound enables a systematic SAR study to disentangle positional effects. Researchers should design a panel including all four pyridine regioisomers to map selectivity fingerprints across PRMT, kinase, and GPCR targets.

Fn14/TWEAK Pathway Negative Control

Because the constitutional isomer L524-0366 is a known Fn14 antagonist (Kd 7.12 µM, NF-κB IC50 7.8 µM ), the target pyrimidine-4-carboxamide can serve as a structurally related but mechanistically distinct negative control in Fn14/TWEAK pathway experiments. Its inability to engage the Fn14 receptor should be confirmed by SPR or reporter assay before adoption as a control compound. This application underscores the importance of verifying chemical identity by orthogonal methods (1H NMR, HRMS, HPLC co-injection) upon receipt.

PRMT4 Inhibitor Scaffold-Hopping Intermediate

Although the directly attributable PRMT4/CARM1 IC50 data are currently unreliable due to database misannotation, the pyrimidine-4-carboxamide core with a 2-ethylsulfanyl and 5-chloro substitution pattern is a known privileged scaffold within the p38 kinase inhibitor patent landscape [1]. If the compound demonstrates confirmable PRMT4 inhibition in follow-up HotSpot radiometric assays, its balanced lipophilicity (logP ~3.0) and moderate molecular weight (308.79 g/mol) position it as a viable starting point for further optimization of pharmacokinetic properties while retaining target potency.

Application

Selection Property

Validation Focus

Positional Isomer Profiling Probe

Pyridine regioisomer library

Target engagement fingerprint across PRMT, kinase, GPCR panels

Fn14/TWEAK Pathway Negative Control

Structurally related but Fn14-inactive scaffold

Confirm lack of Fn14 binding via SPR/reporter assay

PRMT4 Inhibitor Scaffold-Hopping

Pyrimidine-4-carboxamide core with balanced lipophilicity

Re-test PRMT4 inhibition in HotSpot assay with verified identity

• [1] BindingDB BDBM50194773 (CHEMBL3939593) and patent US20060199821 A1. View Source